Cas no 682801-69-0 (Benzenepropanethioic acid, S-octyl ester)

• Product name: Benzenepropanethioic acid, S-octyl ester
• CAS No: 682801-69-0
• MF: C₁₇H₂₆OS
• MW: 278.452744007111
• CID: 1726571

Benzenepropanethioic acid, S-octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanethioic acid, S-octyl ester

• Inchi： 1S/C17H26OS/c1-3-4-5-7-10-15(2)18-17(19)14-13-16-11-8-6-9-12-16/h6,8-9,11-12,15H,3-5,7,10,13-14H2,1-2H3
• InChI Key： CXCIYYHRLWCCLP-UHFFFAOYSA-N
• SMILES： C1(CCC(=S)OC(C)CCCCCC)=CC=CC=C1

Computed Properties

• Exact Mass: 278.17058

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 385.6±21.0 °C(Predicted)
• PSA: 17.07